

Technical Support Center: Optimizing Functional $\alpha 6\beta 2$ nAChR Expression in HEK293 Cells

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *n*-Biphenyl-4-yl-2-isopropylamino-acetamide

CAS No.: 852406-44-1

Cat. No.: B1668998

[Get Quote](#)

Welcome to the technical support center for the optimization of functional $\alpha 6\beta 2$ nicotinic acetylcholine receptor (nAChR) expression in HEK293 cells. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of expressing this challenging receptor subtype. Here, we synthesize established protocols with field-proven insights to help you achieve robust and reliable functional receptor expression for your downstream applications.

Introduction: The Challenge of $\alpha 6\beta 2$ nAChRs

The $\alpha 6\beta 2$ nAChR is a critical target in neuroscience and pharmacology, implicated in nicotine addiction and Parkinson's disease.^{[1][2][3]} However, its heterologous expression in cell lines like HEK293 is notoriously difficult. Common challenges include subunit aggregation, inefficient assembly, poor trafficking to the cell surface, and consequently, low levels of functional receptors.^{[4][5]} This guide provides a structured approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is the expression of functional $\alpha 6\beta 2$ nAChRs in HEK293 cells so challenging?

The difficulty in expressing functional $\alpha 6\beta 2$ nAChRs stems from the complex nature of this multi-subunit membrane protein. The folding and assembly of nAChR subunits is an inherently inefficient process, with a significant portion of the synthesized subunits being retained in the endoplasmic reticulum (ER) and targeted for degradation.^[6] For $\alpha 6$ -containing receptors, this inefficiency is particularly pronounced, leading to low surface expression.^[4]

Q2: What are the essential components for successful $\alpha 6\beta 2$ nAChR expression?

At a minimum, you will need expression vectors for the human $\alpha 6$ and $\beta 2$ subunits. However, to enhance the likelihood of obtaining functional receptors, co-expression of an accessory subunit like $\beta 3$ and molecular chaperones such as RIC-3 and NACHO is highly recommended.^[4]^[7]^[8]^[9]

Q3: What is the role of chaperone proteins like RIC-3 and NACHO?

RIC-3 and NACHO are ER-resident chaperones that play a crucial role in the proper folding, assembly, and trafficking of nAChRs.^[7]^[10]^[11] For some nAChR subtypes, like the $\alpha 7$ receptor, their presence is obligatory for functional expression in non-neuronal cells.^[9]^[12] While their role in $\alpha 6\beta 2$ expression is an active area of research, evidence suggests they can significantly improve the yield of functional receptors at the cell surface.

Q4: Should I use transient or stable transfection?

Both transient and stable transfection can be used. Transient transfection is suitable for initial optimization experiments and smaller-scale studies due to its speed. Stable transfection is preferable for long-term, large-scale experiments, such as high-throughput screening, as it provides more consistent receptor expression levels over time.^[13]^[14] However, generating a stable cell line co-expressing multiple subunits can be a lengthy process.^[15]

Troubleshooting Guide

This section addresses common problems encountered during the expression and functional characterization of $\alpha 6\beta 2$ nAChRs.

Problem 1: No or very low functional response in calcium imaging or electrophysiology assays.

```
***dot graph TD{ A[Start: No/Low Functional Response] --> B[Verify Plasmid Integrity and Transfection Efficiency]; B --> C[Issue with Plasmids or Transfection?]; C -- Yes --> D[Sequence verify plasmids. Optimize transfection protocol. Use a reporter plasmid (e.g., GFP) to confirm transfection efficiency.]; C -- No --> E[Suboptimal Subunit Stoichiometry?]; E -- Yes --> F[Systematically vary the ratio of  $\alpha 6$ : $\beta 2$  plasmids (and  $\beta 3$  if included). Start with a 1:1 ratio and test ratios up to 1:5 or 5:1.]; E -- No --> G[Inefficient Receptor Assembly and Trafficking?]; G -- Yes --> H[Co-transfect with chaperone proteins like RIC-3 and NACHO. Consider using chimeric  $\alpha 6$  subunits (e.g.,  $\alpha 6/\alpha 3$ ).]; G -- No --> I[Suboptimal Cell Culture Conditions?]; I -- Yes --> J[Optimize post-transfection incubation temperature (try 28-30°C). Ensure optimal cell health and confluency at transfection.]; I -- No --> K[Re-evaluate assay conditions. Ensure agonist concentrations are appropriate and the detection system is sensitive enough.]; subgraph Legend direction LR StartNode[Start] DecisionNode{Decision} ProcessNode[Process] EndNode[End] end }
```

Caption: Troubleshooting workflow for no or low functional response.

Plausible Causes & Suggested Solutions:

- Poor Transfection Efficiency:
 - Verification: Co-transfect with a fluorescent reporter plasmid (e.g., eGFP) to visually assess transfection efficiency.
 - Optimization: Optimize the DNA-to-transfection reagent ratio and cell confluency at the time of transfection. For HEK293 cells and lipid-based reagents, a DNA:reagent ratio of 1:2 and 80-90% confluency are often good starting points.[\[16\]](#)
- Incorrect Subunit Stoichiometry:
 - Rationale: The ratio of α and β subunits is critical for the assembly of functional pentameric receptors. For $\alpha 4\beta 2$ nAChRs, different stoichiometries lead to receptors with distinct pharmacological properties.[\[17\]](#)[\[18\]](#) A similar principle applies to $\alpha 6\beta 2$.
 - Action: Experiment with different plasmid ratios of $\alpha 6$ to $\beta 2$ (e.g., 1:1, 1:2, 2:1, 1:4). If using the $\beta 3$ subunit, systematically vary its ratio as well.[\[1\]](#)
- Inefficient Receptor Assembly and Trafficking:

- Rationale: As mentioned, $\alpha 6$ subunits are prone to misfolding and retention in the ER.[\[4\]](#)
- Action 1: Co-express Chaperones: Include plasmids for RIC-3 and/or NACHO in your transfection mix. The ratio of chaperone to receptor subunit DNA can also be optimized. [\[19\]](#)
- Action 2: Use Chimeric Subunits: Consider using a chimeric $\alpha 6/\alpha 3$ or $\alpha 6/\alpha 4$ subunit, where the N-terminal ligand-binding domain of $\alpha 6$ is fused to the better-expressing transmembrane and intracellular domains of $\alpha 3$ or $\alpha 4$.[\[5\]](#)[\[13\]](#)[\[20\]](#)[\[21\]](#)[\[22\]](#) This has been shown to improve functional expression.[\[1\]](#)[\[13\]](#)
- Suboptimal Cell Culture Conditions:
 - Rationale: Lowering the incubation temperature after transfection can slow down protein synthesis and degradation, allowing more time for proper folding and assembly of complex proteins.[\[23\]](#)
 - Action: After transfection, incubate the cells at a lower temperature, such as 28-30°C, for 24-48 hours.[\[18\]](#)[\[23\]](#)

Problem 2: High cell death after transfection.

Plausible Causes & Suggested Solutions:

- Toxicity of Transfection Reagent:
 - Action: Reduce the amount of transfection reagent or try a different, less toxic reagent. Ensure the reagent is not left on the cells for longer than recommended by the manufacturer.
- Toxicity from Overexpression of Receptor Subunits:
 - Rationale: Overexpression of membrane proteins can be toxic to cells.[\[24\]](#)
 - Action: Reduce the total amount of plasmid DNA used for transfection.
- Suboptimal Cell Health:

- Action: Ensure cells are healthy, within a low passage number, and not overly confluent before transfection.

Experimental Protocols

Protocol 1: Transient Transfection of HEK293 Cells for Functional $\alpha 6\beta 2$ nAChR Expression

This protocol provides a starting point for the transient expression of $\alpha 6\beta 2$ nAChRs. Optimization of plasmid ratios and the inclusion of chaperones are encouraged.

Materials:

- HEK293 cells
- Complete growth medium (e.g., DMEM with 10% FBS)
- Expression plasmids: pCMV-human- $\alpha 6$, pCMV-human- $\beta 2$ (and optionally pCMV-human- $\beta 3$, pCMV-human-RIC-3, pCMV-human-NACHO)
- Transfection reagent (e.g., Lipofectamine 3000)
- Serum-free medium (e.g., Opti-MEM)
- 6-well plates

Procedure:

- Cell Seeding: The day before transfection, seed HEK293 cells in a 6-well plate at a density that will result in 80-90% confluency on the day of transfection.
- DNA-Lipid Complex Formation:
 - In tube A, dilute a total of 2.5 μ g of plasmid DNA in 125 μ L of serum-free medium. For initial experiments, use a 1:1 molar ratio of $\alpha 6$ to $\beta 2$.
 - In tube B, dilute 5 μ L of Lipofectamine 3000 in 125 μ L of serum-free medium.

- Add the diluted DNA from tube A to tube B, mix gently, and incubate for 15-20 minutes at room temperature.
- Transfection: Add the 250 μ L of DNA-lipid complex dropwise to each well.
- Incubation: Incubate the cells at 37°C in a CO2 incubator.
- (Optional) Temperature Shift: After 4-6 hours, you can change the medium and transfer the plate to a 28-30°C incubator for 24-48 hours.[\[23\]](#)
- Functional Assay: 48-72 hours post-transfection, the cells are ready for functional analysis (e.g., calcium imaging or electrophysiology).

Protocol 2: Functional Validation using a FLIPR-based Calcium Assay

This protocol outlines a general procedure for assessing receptor function by measuring agonist-induced calcium influx.

Materials:

- Transfected HEK293 cells in a 96-well plate
- Fluorescent calcium indicator dye (e.g., Fluo-4 AM)
- Assay buffer (e.g., HBSS with 20 mM HEPES)
- Agonist solution (e.g., acetylcholine in assay buffer)
- FLIPR (Fluorometric Imaging Plate Reader) or equivalent instrument

Procedure:

- Cell Plating: 24 hours post-transfection, seed the transfected cells into a 96-well black-walled, clear-bottom plate.
- Dye Loading: On the day of the assay, remove the growth medium and add the calcium indicator dye solution to each well. Incubate for 1 hour at 37°C.

- Washing: Gently wash the cells with assay buffer to remove excess dye.
- Assay:
 - Place the cell plate into the FLIPR instrument.
 - Measure baseline fluorescence.
 - Add the agonist solution and continuously measure the change in fluorescence over time.
 - Functional receptors will exhibit an increase in intracellular calcium upon agonist application, resulting in an increased fluorescence signal.[\[1\]](#)[\[13\]](#)[\[20\]](#)[\[25\]](#)

Data Presentation

Table 1: Recommended Plasmid Ratios for Optimization

Combination	$\alpha 6$ (ratio)	$\beta 2$ (ratio)	$\beta 3$ (ratio)	Chaperone (RIC-3/NACHO) (ratio)	Expected Outcome
Basic	1	1	-	-	Baseline functional expression
Stoichiometry Optimization	1	2	-	-	May improve functional receptor yield
2	1	-	-	Test for optimal subunit balance	
Accessory Subunit	1	1	1	-	Can enhance functional properties
Chaperone Co-expression	1	1	1	1	Expected to significantly improve surface expression
Chimeric Subunit	1 ($\alpha 6/\alpha 3$)	1	1	1	A robust strategy for achieving functional expression ^[1] ^[13]

Visualizing the Workflow

[Click to download full resolution via product page](#)

Caption: General experimental workflow for $\alpha 6\beta 2$ nAChR expression.

Conclusion

Optimizing the expression of functional $\alpha 6\beta 2$ nAChRs in HEK293 cells is a multi-faceted process that requires systematic optimization of several parameters. By carefully considering plasmid design, subunit stoichiometry, the use of chaperones, and cell culture conditions, researchers can significantly enhance their chances of success. This guide provides a framework for a logical and informed approach to tackling this challenging yet rewarding endeavor.

References

- Colombo, S. F., et al. (2013). Proteins and chemical chaperones involved in neuronal nicotinic receptor expression and function: an update. *British Journal of Pharmacology*, 169(5), 975-986. [[Link](#)]
- Pantoja, R., et al. (2020). Speculation on How RIC-3 and Other Chaperones Facilitate $\alpha 7$ Nicotinic Receptor Folding and Assembly. *International Journal of Molecular Sciences*, 21(21), 8201. [[Link](#)]
- Gotti, C., et al. (2024). Auxiliary protein and chaperone regulation of neuronal nicotinic receptor subtype expression and function. *Pharmacological Research*, 199, 107067. [[Link](#)]
- Al-khawaja, A., et al. (2023). Unraveling the Role of CHRNA6, the Neuronal $\alpha 6$ Nicotinic Acetylcholine Receptor Subunit. *International Journal of Molecular Sciences*, 24(13), 10831. [[Link](#)]
- Gotti, C., et al. (2024). Auxiliary protein and chaperone regulation of neuronal nicotinic receptor subtype expression and function. *ResearchGate*. [[Link](#)]
- King, J. R., et al. (2022). High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes. *SLAS Discovery*, 27(2), 79-90. [[Link](#)]
- Mancia, F. (2016). Current strategies for protein production and purification enabling membrane protein structural biology. *Current Opinion in Structural Biology*, 40, 106-113.

[\[Link\]](#)

- Broad, L. M., et al. (2011). Stable expression and functional characterization of a human nicotinic acetylcholine receptor with $\alpha 6\beta 2$ properties: discovery of selective antagonists. *British Journal of Pharmacology*, 162(2), 465-479. [\[Link\]](#)
- Dash, B., et al. (2014). Progress and Challenges in the Study of $\alpha 6$ -Containing Nicotinic Acetylcholine Receptors. *ACS Chemical Neuroscience*, 5(6), 427-438. [\[Link\]](#)
- Siman-Tov, T., et al. (2021). Neuroinflammation Modulation via $\alpha 7$ Nicotinic Acetylcholine Receptor and Its Chaperone, RIC-3. *International Journal of Molecular Sciences*, 22(19), 10739. [\[Link\]](#)
- Ben-David, G., et al. (2016). RIC-3 expression and splicing regulate nAChR functional expression. *Molecular Brain*, 9, 47. [\[Link\]](#)
- Anonymous. (2024). Working with Membrane Proteins: 12 Simple Tips for Success. *Bitesize Bio*. [\[Link\]](#)
- Liem, B. J., et al. (2011). Optimized Transfection Strategy for Expression and Electrophysiological Recording of Recombinant Voltage-Gated Ion Channels in HEK-293T Cells. *Journal of Visualized Experiments*, (47), 2341. [\[Link\]](#)
- Papke, R. L., et al. (2018). Pharmacological and functional comparisons of $\alpha 6/\alpha 3\beta 2\beta 3$ -nAChRs and $\alpha 4\beta 2$ -nAChRs heterologously expressed in the human epithelial SH-EP1 cell line. *Scientific Reports*, 8(1), 8090. [\[Link\]](#)
- Zwart, R., et al. (2014). Biophysical and pharmacological characterization of $\alpha 6$ -containing nicotinic acetylcholine receptors expressed in HEK293 cells. *Neuropharmacology*, 76 Pt B, 479-487. [\[Link\]](#)
- Anonymous. (2014). Expression and Purification of Membrane Proteins. EMBL. [\[Link\]](#)
- Buisson, B., et al. (1997). Human $\alpha 4\beta 2$ Neuronal Nicotinic Acetylcholine Receptor in HEK 293 Cells: A Patch-Clamp Study. *Molecular Pharmacology*, 52(6), 1124-1134. [\[Link\]](#)

- Wu, J., et al. (2009). Mysterious $\alpha 6$ -containing nAChRs: function, pharmacology, and pathophysiology. *Acta Pharmacologica Sinica*, 30(6), 727-736. [[Link](#)]
- Millar, N. S. (2008). RIC-3: a nicotinic acetylcholine receptor chaperone. *British Journal of Pharmacology*, 153(Suppl 1), S177-S183. [[Link](#)]
- Wang, Y., et al. (2015). Functional expression of human $\alpha 7$ nicotinic acetylcholine receptor in human embryonic kidney 293 cells. *Molecular Medicine Reports*, 12(4), 5677-5682. [[Link](#)]
- Lundbæk, J. A., et al. (2014). A rapid expression and purification condition screening protocol for membrane protein structural biology. *Protein Science*, 23(11), 1599-1609. [[Link](#)]
- Papke, R. L. (2014). Naturally-expressed nicotinic acetylcholine receptor subtypes. *Current Drug Targets*, 15(6), 624-644. [[Link](#)]
- Evans, N. M., et al. (2003). Expression and functional characterisation of a human chimeric nicotinic receptor with $\alpha 6\beta 4$ properties. *European Journal of Pharmacology*, 466(3), 241-248. [[Link](#)]
- Zillinger, T. (2013). Is it possible to have stable cell lines (HEK-293) containing muscle nicotinic acetylcholine receptors having α , β , δ and ϵ subunits?. ResearchGate. [[Link](#)]
- Anonymous. (2015). Transfection optimisation in HEK-293 cell line. ResearchGate. [[Link](#)]
- Anonymous. (2018). Transfection optimization of HEK-293 cells with NMDA receptor subunits NR1 and NR2A. Emory Theses and Dissertations. [[Link](#)]
- Anonymous. (n.d.). Protein purification. EMBL. [[Link](#)]
- Deshpande, A., et al. (2020). Why Does Knocking Out NACHO, But Not RIC3, Completely Block Expression of $\alpha 7$ Nicotinic Receptors in Mouse Brain?. *International Journal of Molecular Sciences*, 21(6), 2101. [[Link](#)]
- Absalom, N. L., et al. (2012). $\alpha 6$ nAChR subunit residues that confer α -conotoxin Bu1A selectivity. *Journal of Biological Chemistry*, 287(29), 24623-24632. [[Link](#)]

- Ben-David, G., et al. (2016). RIC-3 expression and splicing regulate nAChR functional expression. ResearchGate. [\[Link\]](#)
- Wu, J., et al. (2009). Mysterious alpha6-containing nAChRs: Function, Pharmacology, and Pathophysiology. Acta Pharmacologica Sinica, 30(6), 727-736. [\[Link\]](#)
- Henderson, B. J., et al. (2011). Endogenously Expressed Muscarinic Receptors in HEK293 Cells Augment Up-regulation of Stably Expressed $\alpha 4\beta 2$ Nicotinic Receptors. Journal of Biological Chemistry, 286(52), 44741-44751. [\[Link\]](#)
- Buisson, B., et al. (1996). Human alpha4beta2 neuronal nicotinic acetylcholine receptor in HEK 293 cells: A patch-clamp study. Molecular Pharmacology, 50(6), 1643-1651. [\[Link\]](#)
- Zwart, R., & Vijverberg, H. P. (2000). Stoichiometry and pharmacology of two human alpha4beta2 nicotinic receptor types. Journal of Neurochemistry, 75(5), 1874-1882. [\[Link\]](#)
- Nelson, M. E., et al. (2003). Alternate stoichiometries of alpha4beta2 nicotinic acetylcholine receptors. Journal of Neurochemistry, 84(5), 938-947. [\[Link\]](#)
- Anonymous. (2021). Codon Optimization of Insect Odorant Receptor Genes May Increase Their Stable Expression for Functional Characterization in HEK293 Cells. Frontiers in Molecular Biosciences. [\[Link\]](#)
- Puchacz, E., et al. (1994). Functional Properties of Human Nicotinic Achrs Expressed by Imr-32 Neuroblastoma Cells Resemble Those of $\alpha 3\beta 4$ Achrs Expressed in Permanently Transfected Hek Cells. FEBS Letters, 354(2), 149-153. [\[Link\]](#)
- Henderson, B. J., et al. (2011). Endogenously expressed muscarinic receptors in HEK293 cells augment up-regulation of stably expressed $\alpha 4\beta 2$ nicotinic receptors. Journal of Biological Chemistry, 286(52), 44741-44751. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Biophysical and pharmacological characterization of $\alpha 6$ -containing nicotinic acetylcholine receptors expressed in HEK293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Mysterious $\alpha 6$ -containing nAChRs: function, pharmacology, and pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Mysterious alpha6-containing nAChRs: function, pharmacology, and pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. Progress and Challenges in the Study of $\alpha 6$ -Containing Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Proteins and chemical chaperones involved in neuronal nicotinic receptor expression and function: an update - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Speculation on How RIC-3 and Other Chaperones Facilitate $\alpha 7$ Nicotinic Receptor Folding and Assembly - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Auxiliary protein and chaperone regulation of neuronal nicotinic receptor subtype expression and function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Neuroinflammation Modulation via $\alpha 7$ Nicotinic Acetylcholine Receptor and Its Chaperone, RIC-3 [mdpi.com]
- 10. RIC-3 expression and splicing regulate nAChR functional expression - PMC [pmc.ncbi.nlm.nih.gov]
- 11. RIC-3: a nicotinic acetylcholine receptor chaperone - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Functional expression of human $\alpha 7$ nicotinic acetylcholine receptor in human embryonic kidney 293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Stable expression and functional characterization of a human nicotinic acetylcholine receptor with $\alpha 6\beta 2$ properties: discovery of selective antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Human $\alpha 4\beta 2$ Neuronal Nicotinic Acetylcholine Receptor in HEK 293 Cells: A Patch-Clamp Study - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. ETD | Transfection optimization of HEK-293 cells with NMDA receptor subunits NR1 and NR2A | ID: nz805z711 | Emory Theses and Dissertations [etd.library.emory.edu]

- 17. Stoichiometry and pharmacology of two human $\alpha 4 \beta 2$ nicotinic receptor types - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Alternate stoichiometries of $\alpha 4 \beta 2$ nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Why Does Knocking Out NACHO, But Not RIC3, Completely Block Expression of $\alpha 7$ Nicotinic Receptors in Mouse Brain? - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Pharmacological and functional comparisons of $\alpha 6 / \alpha 3 \beta 2 \beta 3$ -nAChRs and $\alpha 4 \beta 2$ -nAChRs heterologously expressed in the human epithelial SH-EP1 cell line - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Expression and functional characterisation of a human chimeric nicotinic receptor with $\alpha 6 \beta 4$ properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. $\alpha 6$ nAChR subunit residues that confer α -conotoxin BuA selectivity - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Optimized Transfection Strategy for Expression and Electrophysiological Recording of Recombinant Voltage-Gated Ion Channels in HEK-293T Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Current strategies for protein production and purification enabling membrane protein structural biology - PMC [pmc.ncbi.nlm.nih.gov]
- 25. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Technical Support Center: Optimizing Functional $\alpha 6 \beta 2$ nAChR Expression in HEK293 Cells]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1668998/docs#technical-support-center-optimizing-functional-6-2-nachr-expression-in-hek293-cells>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)